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Compound of Interest

Compound Name: Samarium;chloride

CAS No.: 53303-23-4

Cat. No.: B14628398

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of

samarium(III) chloride hexahydrate (SmCl₃·6H₂O). The information presented herein is crucial

for understanding the physicochemical properties of this compound, which is often utilized as a

precursor in the synthesis of other samarium-containing materials for applications in catalysis,

luminescence, and medicine.

Crystallographic Data
The crystal structure of samarium(III) chloride hexahydrate has been determined through

single-crystal X-ray diffraction studies. The compound crystallizes in the monoclinic system with

the space group P2/c.[1][2] This structural arrangement is characteristic of the heavier

lanthanide chloride hexahydrates.[1][3]

The fundamental structural unit consists of a monomeric complex cation, [SmCl₂(H₂O)₆]⁺, and

an outer-sphere chloride anion, Cl⁻, for charge balance.[1][3] The samarium(III) ion is
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coordinated by six water molecules and two chloride ions, resulting in a coordination number of

eight.[1][3] The coordination geometry is best described as a distorted square antiprism.[3]

A summary of the key crystallographic data is presented in the table below.

Parameter Value

Chemical Formula SmCl₃·6H₂O

Molar Mass 364.81 g/mol [4]

Crystal System Monoclinic[1][2]

Space Group P2/c[1][2]

Appearance
Pale yellow or cream-colored crystalline solid[5]

[6]

Density 2.383 g/cm³[5][6]

Experimental Protocols
Synthesis of Samarium(III) Chloride Hexahydrate Single
Crystals
Single crystals of samarium(III) chloride hexahydrate suitable for X-ray diffraction can be

prepared by the following method:

Dissolution: High-purity samarium(III) oxide (Sm₂O₃) is dissolved in a slight excess of

concentrated hydrochloric acid (HCl). The reaction is typically performed in a fume hood with

gentle heating and stirring until a clear solution is obtained.[7]

Evaporation: The resulting solution is slowly evaporated at room temperature or with gentle

heating. This process concentrates the solution, leading to supersaturation.

Crystallization: As the solvent evaporates, pale yellow crystals of SmCl₃·6H₂O will form. The

rate of evaporation can be controlled to influence the size and quality of the crystals. Slow

evaporation generally yields larger and higher-quality single crystals.
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Isolation and Drying: The crystals are then isolated from the mother liquor by filtration and

washed with a small amount of cold, deionized water or ethanol to remove any residual acid.

The crystals are subsequently dried in a desiccator over a suitable drying agent, such as

calcium chloride (CaCl₂) or phosphorus pentoxide (P₂O₅).[7]

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure of samarium(III) chloride hexahydrate is typically

carried out using the following experimental workflow:

Crystal Selection Mounting on Goniometer Data Collection
(SC-XRD, 100 K)

Structure Solution
(Direct Methods/Patterson)

Structure Refinement
(Full-Matrix Least-Squares) Validation and Analysis

Click to download full resolution via product page

Figure 1. A generalized workflow for single-crystal X-ray diffraction analysis.

Crystal Selection and Mounting: A suitable single crystal of SmCl₃·6H₂O is selected under a

microscope and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically at

100 K) to minimize thermal vibrations and potential solvent loss.[8] X-ray diffraction data are

collected using a single-crystal X-ray diffractometer equipped with a suitable X-ray source

(e.g., Mo Kα or Cu Kα radiation) and a detector.

Structure Solution and Refinement: The collected diffraction data are processed to determine

the unit cell parameters and space group. The crystal structure is then solved using direct

methods or Patterson methods and refined using full-matrix least-squares procedures. This

iterative process adjusts atomic positions, and thermal parameters to achieve the best fit

between the observed and calculated diffraction patterns.

Structural Details and Visualization
The coordination environment of the samarium(III) ion is a key feature of the crystal structure.

The Sm³⁺ ion is located on a crystallographic twofold axis.[1][3] The coordination sphere is

comprised of six oxygen atoms from the water molecules and two chloride ions.
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The arrangement of the ligands around the central samarium ion can be visualized as a

distorted square antiprism. The inner-sphere complex cation, [SmCl₂(H₂O)₆]⁺, is linked to the

outer-sphere chloride anions and adjacent complex cations through a network of hydrogen

bonds.

Figure 2. A schematic diagram of the coordination environment around the Sm(III) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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